1-Fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)benzene

• IUPAC Name: 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)benzene
• InChI: InChI=1S/C8H5F4NO3/c9-6-2-1-5(13(14)15)3-7(6)16-4-8(10,11)12/h1-3H,4H2
• InChI Key: FNNWUZQEYCAEPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])OCC(F)(F)F)F
• Molecular Formula: C8H5F4NO3
• Molecular Weight: 239.12 g/mol
• CAS RN: 1881328-94-4

Description

1-Fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)benzene is a chemical compound with the molecular formula C8H5F4NO3. It is used in various chemical reactions and has several properties that make it useful in a variety of applications.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a benzene ring, which is substituted with a fluoro, nitro, and trifluoroethoxy group. The InChI code for this compound is 1S/C8H5F4NO2/c9-7-2-1-6 (13 (14)15)3-5 (7)4-8 (10,11)12/h1-3H,4H2.

Scientific Research Applications

• Electron Attachment and Dissociation Processes : A study by Wnorowska et al. (2014) explored the dissociative electron attachment to halocarbon-derivatives of nitro-benzene, including compounds similar to 1-Fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)benzene. They observed the efficient capture of thermal electrons and the formation of long-living transient negative ions, which are crucial in understanding molecular fragmentation processes (Wnorowska, Kočišek, & Matejčík, 2014).

• Synthesis and Nucleophilic Aromatic Substitution : Ajenjo et al. (2016) researched the synthesis and nucleophilic aromatic substitution of fluorinated benzene derivatives, demonstrating methods to modify these compounds, which could include this compound. This study highlights the versatility of these compounds in chemical synthesis (Ajenjo, Greenhall, Zarantonello, & Beier, 2016).

• Mesomorphic Properties in Liquid Crystals : Research by Dabrowski et al. (1995) on fluoro-substituted benzoates, which are structurally related to the compound , indicates the influence of such substitutions on the properties of liquid crystals. This research underscores the potential applications of this compound in the field of liquid crystal technology (Dabrowski, Bezborodov, Lapanik, Dziaduszek, & Czupryński, 1995).

• Microwave Irradiation in Synthesis : A study by Loghmani-Khouzani et al. (2005) involved the synthesis of fluorinated compounds under microwave irradiation. The efficiency and improved yields of this method suggest potential in the synthesis of compounds like this compound (Loghmani-Khouzani, Sadeghi, & Ranjbar-Karimi, 2005).

• Aromatic Nucleophilic Substitution Studies : Gupton et al. (1983) investigated the nucleophilic aromatic substitution reactions involving fluoroalkoxy benzenes. This study provides insights into chemical reactions that may be applicable to this compound, enhancing our understanding of its chemical behavior (Gupton, Idoux, Colon, & Rampi, 1983).

Mechanism of Action

Target of Action

Similar compounds like 1-fluoro-2,4-dinitrobenzene are known to react with the amino group of amino acids .

Mode of Action

The compound likely interacts with its targets through a nitration reaction, similar to other nitrobenzene derivatives . The nitro group (-NO2) on the benzene ring is a strong electrophile and can react with nucleophilic amino groups on proteins, potentially altering their structure and function.

Biochemical Pathways

Given its structural similarity to other nitrobenzene derivatives, it may interfere with protein synthesis or function by modifying amino acids .

Result of Action

Based on its potential to react with amino acids, it could alter protein structure and function, leading to various downstream effects depending on the specific proteins and cells involved .